![molecular formula C8H18N2O B6203282 1-methyl-4-[(methylamino)methyl]piperidin-4-ol CAS No. 116250-52-3](/img/no-structure.png)
1-methyl-4-[(methylamino)methyl]piperidin-4-ol
Description
1-Methyl-4-[(methylamino)methyl]piperidin-4-ol is a chemical compound with the empirical formula C7H16N2 . It has a molecular weight of 128.22 . This compound is used as a reagent in the synthesis of novel indole-carboxamides, which are inhibitors of neurotropic alphavirus .
Physical And Chemical Properties Analysis
1-Methyl-4-[(methylamino)methyl]piperidin-4-ol has a refractive index of 1.4672 and a density of 0.882 g/mL at 25 °C . The compound is a liquid at 20 °C .Safety and Hazards
The compound is classified as a danger according to the hazard statements. It is flammable and can cause severe skin burns and eye damage . Precautionary measures include keeping away from heat/sparks/open flames/hot surfaces and wearing protective gloves/protective clothing/eye protection/face protection .
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 1-methyl-4-[(methylamino)methyl]piperidin-4-ol involves the reaction of 4-piperidone with formaldehyde and methylamine followed by reduction with sodium borohydride.", "Starting Materials": [ "4-piperidone", "formaldehyde", "methylamine", "sodium borohydride" ], "Reaction": [ "4-piperidone is reacted with formaldehyde and methylamine in the presence of an acid catalyst to form 1-methyl-4-[(methylamino)methyl]piperidin-4-one.", "The resulting intermediate is then reduced with sodium borohydride to yield 1-methyl-4-[(methylamino)methyl]piperidin-4-ol." ] } | |
CAS RN |
116250-52-3 |
Product Name |
1-methyl-4-[(methylamino)methyl]piperidin-4-ol |
Molecular Formula |
C8H18N2O |
Molecular Weight |
158.2 |
Purity |
95 |
Origin of Product |
United States |
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